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Cat. No.: B1401583 Get Quote

An In-Depth Technical Guide to 5-(Bromomethyl)-2-methoxypyridine hydrobromide

Authored by a Senior Application Scientist
This guide provides a comprehensive technical overview of 5-(Bromomethyl)-2-
methoxypyridine hydrobromide, a crucial reagent and building block in modern organic

synthesis. Designed for researchers, chemists, and professionals in drug development, this

document delves into the core physical and chemical properties, reactivity, applications, and

safety protocols associated with this compound. The insights provided herein are grounded in

established chemical principles and supported by reliable data to ensure scientific integrity and

practical utility.

Introduction and Strategic Importance
5-(Bromomethyl)-2-methoxypyridine hydrobromide is a heterocyclic compound highly

valued in medicinal chemistry and process development. Its strategic importance stems from its

bifunctional nature: it combines a pyridine scaffold, a common motif in pharmacologically active

molecules, with a reactive bromomethyl group. This latter feature makes it an excellent

electrophilic agent for introducing the (2-methoxy-5-pyridyl)methyl moiety into a wide range of

molecular architectures. The hydrobromide salt form enhances the compound's stability and

simplifies handling compared to the free base, making it a preferred choice in many synthetic
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applications. Understanding its properties is key to leveraging its full potential in the synthesis

of novel therapeutics and complex organic materials.

Chemical Identity and Structural Elucidation
A clear definition of a reagent's identity is the foundation of reproducible science. The following

section provides the essential identifiers and structural details for 5-(Bromomethyl)-2-
methoxypyridine hydrobromide.

Common Synonyms: 5-(Bromomethyl)-2-methoxypyridine HBr[1]

CAS Number: 1588441-28-4[1][2]

Molecular Formula: C₇H₉Br₂NO[1]

Molecular Weight: 282.96 g/mol [1][2]

Structural Representation:
The structure consists of a pyridine ring substituted with a methoxy group at the 2-position and

a bromomethyl group at the 5-position. The pyridine nitrogen is protonated by hydrobromic acid

to form the hydrobromide salt.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b1401583?utm_src=pdf-body
https://www.benchchem.com/product/b1401583?utm_src=pdf-body
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.bldpharm.com/products/1588441-28-4.html
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.bldpharm.com/products/1588441-28-4.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1401583?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


5-(Bromomethyl)-2-methoxypyridine HBr
(Electrophile)

Alkylated Product
(Nu-CH2-Py-OMe)Reacts with

Nucleophile (Nu-H)
e.g., R-OH, R-NH2, R-SH

Base
(e.g., K2CO3, DIPEA)

Activates

Polar Aprotic Solvent
(e.g., DMF, ACN)

Dissolves

Byproducts
(Base-H+ Br-, HBr)

Forms
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1. Setup
- Add phenol & K2CO3 to flask

- Add anhydrous DMF

2. Reagent Addition
- Add pyridyl bromide solution

- Stir at room temp.

3. Reaction Monitoring
- Monitor by TLC (e.g., 3:1 Hex/EtOAc)

- Reaction time: 4-12h

4. Aqueous Workup
- Quench with water

- Extract with EtOAc (3x)

5. Organic Phase Wash
- Wash with water, then brine

- Dry over MgSO4

6. Purification
- Filter and concentrate

- Purify by column chromatography

7. Final Product
- Characterize (NMR, MS)
- Assess yield and purity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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